Cas no 2229590-91-2 (tert-butyl N-3-(2-bromopropyl)phenylcarbamate)

• Product Name: tert-butyl N-3-(2-bromopropyl)phenylcarbamate
• CAS No: 2229590-91-2
• MF: C₁₄H₂₀BrNO₂
• MW: 314.218103408813
• CID: 6532036
• PubChem ID: 165755074
• Update Time: 2025-06-09

tert-butyl N-3-(2-bromopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-bromopropyl)phenylcarbamate
• 2229590-91-2
• tert-butyl N-[3-(2-bromopropyl)phenyl]carbamate
• EN300-1874220

• Inchi： 1S/C14H20BrNO2/c1-10(15)8-11-6-5-7-12(9-11)16-13(17)18-14(2,3)4/h5-7,9-10H,8H2,1-4H3,(H,16,17)
• InChI Key： JSRPRHVPJRQTRH-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.06774g/mol
• Monoisotopic Mass: 313.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-3-(2-bromopropyl)phenylcarbamate

Introduction to tert-butyl N-3-(2-bromopropyl)phenylcarbamate (CAS No. 2229590-91-2)

tert-butyl N-3-(2-bromopropyl)phenylcarbamate, with the CAS number 2229590-91-2, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a bromopropyl chain, and a phenylcarbamate moiety. These structural elements contribute to its potential applications in various chemical and biological processes.

The synthesis of tert-butyl N-3-(2-bromopropyl)phenylcarbamate typically involves the reaction of 3-(2-bromopropyl)aniline with tert-butyl chloroformate under controlled conditions. The tert-butyl group provides steric protection, while the bromopropyl chain offers a reactive site for further functionalization. The phenylcarbamate moiety imparts additional reactivity and stability, making this compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, significant advancements have been made in understanding the properties and applications of tert-butyl N-3-(2-bromopropyl)phenylcarbamate. One of the key areas of research has been its use as a building block in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit promising pharmacological activities, including anti-inflammatory and anti-cancer properties. These findings have opened new avenues for drug discovery and development.

The bromopropyl chain in tert-butyl N-3-(2-bromopropyl)phenylcarbamate is particularly noteworthy due to its reactivity. This functional group can undergo various chemical transformations, such as nucleophilic substitution and elimination reactions, which are crucial for the synthesis of diverse molecular structures. Researchers have utilized these reactions to create novel compounds with tailored biological activities.

In addition to its synthetic utility, tert-butyl N-3-(2-bromopropyl)phenylcarbamate has been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl carbamate group can be designed to release active metabolites under specific physiological conditions, enhancing the therapeutic efficacy and reducing side effects of the final drug product.

The stability and solubility of tert-butyl N-3-(2-bromopropyl)phenylcarbamate are also important considerations in its application. Studies have shown that this compound exhibits good stability under various conditions, making it suitable for long-term storage and transportation. Its solubility properties can be fine-tuned by modifying the functional groups, allowing for optimal performance in different solvents and biological media.

In the context of pharmaceutical research, tert-butyl N-3-(2-bromopropyl)phenylcarbamate has been used in the development of targeted drug delivery systems. These systems aim to deliver drugs to specific sites in the body with high precision and efficiency. The unique structural features of this compound enable it to be incorporated into various delivery vehicles, such as nanoparticles and liposomes, enhancing its therapeutic potential.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Research on tert-butyl N-3-(2-bromopropyl)phenylcarbamate has shown that it can be synthesized using environmentally friendly methods, reducing its ecological footprint. Additionally, efforts are being made to develop biodegradable derivatives that can be safely disposed of without causing harm to the environment.

In conclusion, tert-butyl N-3-(2-bromopropyl)phenylcarbamate (CAS No. 2229590-91-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it a valuable intermediate in organic synthesis and a promising candidate for drug discovery and development. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing the frontiers of chemistry and medicine.